Cas no 321-50-6 (4-Fluoroisatoic anhydride)
4-Fluoroisatoic anhydride structure
Product Name:4-Fluoroisatoic anhydride
CAS No:321-50-6
MF:C8H4FNO3
MW:181.120665550232
MDL:MFCD03839826
CID:36840
PubChem ID:10058138
Update Time:2025-04-18
4-Fluoroisatoic anhydride Chemical and Physical Properties
Names and Identifiers
-
- 7-Fluoro-1H-benzo[d][1,3]oxazine-2,4-dione
- 4-Fluoroisatoic anhydride
- 7-fluoro-1H-3,1-benzoxazine-2,4-dione
- 7-fluoro-2H-3,1-Benzoxazine-2,4(1H)-dione
- 7-Fluor-1H-benz[d][1,3]oxazin-2,4-dion
- 7-fluoro-1,2-dihydro-3,1-4H-benzoxazine-2,4-dione
- 7-fluoro-1H-benz[d][1,3]oxazine-2,4-dione
- 7-fluorobenzo[d][1,3]oxazine-2,4-dione
- 7-Fluoroisatoic anhydride
- fluorobenzoxazinedione
- 7-FLUORO-1-H-BENZO[D][1,3]OXAZINE-2,4-DIONE
- AC-26719
- MFCD03839826
- EN300-55151
- AKOS000278654
- 2-(2,4-Dichlorophenoxy)propionicacidhydrazide
- SCHEMBL1202554
- CS-0043077
- 4-Fluoroisatoic anhydride, AldrichCPR
- 321-50-6
- FT-0646123
- JEVWCMDHSLNNDR-UHFFFAOYSA-N
- 2H-3,1-Benzoxazine-2,4(1H)-dione, 7-fluoro-
- FE-0012
- DTXSID80434849
- AM10042
- 2H-3,1-Benzoxazine-2,4(1H)-dione,7-fluoro-
- A5787
- 7-fluoro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
- Q-102091
- Z825792258
- 7-fluoro-2H-benzo[d][1,3]oxazine-2,4(1H)-dione
- DB-012445
-
- MDL： MFCD03839826
- Inchi： 1S/C8H4FNO3/c9-4-1-2-5-6(3-4)10-8(12)13-7(5)11/h1-3H,(H,10,12)
- InChI Key： JEVWCMDHSLNNDR-UHFFFAOYSA-N
- SMILES： FC1C=CC2C(=O)OC(NC=2C=1)=O
Computed Properties
- Exact Mass: 181.01800
- Monoisotopic Mass: 181.01752115 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 181.12
- XLogP3: 1.1
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
- Density: 1.5±0.1 g/cm3
- Melting Point: 240-242 °C
- Boiling Point: Not available
- Flash Point: Not available
- Refractive Index: 1.561
- PSA: 63.07000
- LogP: 0.62040
- Vapor Pressure: Not available
4-Fluoroisatoic anhydride Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P264;P270;P301+P312;P330;P501
- Safety Instruction： H303+H313+H333
- HazardClass：IRRITANT
- Storage Condition：Room temperature
4-Fluoroisatoic anhydride Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Fluoroisatoic anhydride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F592028-100mg |
4-Fluoroisatoic anhydride |
321-50-6 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | F592028-250mg |
4-Fluoroisatoic anhydride |
321-50-6 | 250mg |
$69.00 | 2023-05-18 | ||
| TRC | F592028-500mg |
4-Fluoroisatoic anhydride |
321-50-6 | 500mg |
$98.00 | 2023-05-18 | ||
| TRC | F592028-1g |
4-Fluoroisatoic anhydride |
321-50-6 | 1g |
$144.00 | 2023-05-18 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F183670-1g |
4-Fluoroisatoic anhydride |
321-50-6 | 98% | 1g |
¥209.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F183670-5g |
4-Fluoroisatoic anhydride |
321-50-6 | 98% | 5g |
¥946.90 | 2023-09-02 | |
| Apollo Scientific | PC8702-1g |
4-Fluoroisatoic anhydride |
321-50-6 | 1g |
£15.00 | 2025-02-22 | ||
| Apollo Scientific | PC8702-5g |
4-Fluoroisatoic anhydride |
321-50-6 | 5g |
£44.00 | 2025-02-22 | ||
| Apollo Scientific | PC8702-25g |
4-Fluoroisatoic anhydride |
321-50-6 | 25g |
£192.00 | 2025-02-22 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F56660-1g |
7-Fluoro-1H-benzo[d][1,3]oxazine-2,4-dione |
321-50-6 | 97% | 1g |
¥78.0 | 2023-09-07 |
4-Fluoroisatoic anhydride Related Literature
-
J. A. Gareth Williams,Andrew J. Wilkinson,Victoria L. Whittle Dalton Trans. 2008 2081
321-50-6 (4-Fluoroisatoic anhydride) Related Products
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